5-Acetyl-2-hydroxybenzonitrile
Overview
Description
5-Acetyl-2-hydroxybenzonitrile is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photochemical Studies
5-Acetyl-2-hydroxybenzonitrile and its related compounds have been studied for their photochemical properties. For instance, the photochemistry of 5-chloro-2-hydroxybenzonitrile was examined in aqueous solutions, revealing insights into triplet carbene formation and the interaction with oxygen, leading to various photoproducts (Bonnichon et al., 1999).
Synthesis and Applications
Studies have also focused on the synthesis of related compounds, like 3,5-dimethyl-4-hydroxybenzonitrile, demonstrating optimized reaction conditions for achieving high yields and purity, which could be useful in various industrial applications (Wu Guo-qiang, 2010).
Herbicide Resistance
Research on 3,5-dibromo-4-hydroxybenzonitrile, a compound closely related to this compound, has led to developments in herbicide resistance. By expressing a specific bacterial detoxification gene in plants, resistance to bromoxynil, a photosynthetic inhibitor, was achieved, showcasing a novel approach in crop protection (Stalker et al., 1988).
Chemical Transformations and Reactions
The reactivity of hydroxybenzonitrile derivatives has been explored in various chemical transformations. For example, O-hydroxybenzonitrile sulphide's reactions with different compounds have been studied, leading to the synthesis of novel chemical structures, such as isothiazoloquinolines (Brownsort & Paton, 1987).
Analytical Chemistry
In analytical chemistry, derivatives of hydroxybenzonitriles have been used as chemiluminescence derivatization reagents for the detection of compounds like 5-hydroxyindoles, enhancing the sensitivity and selectivity of chromatographic methods (Ishida et al., 2000).
Medical and Pharmacological Research
There's also evidence of the use of related compounds in medical and pharmacological research. For example, 25CN-NBOH, a derivative, has been extensively used in studies investigating the serotonin 2A receptor, playing a significant role in neuroscience and pharmacology (Märcher Rørsted et al., 2021).
Antifungal and Anti-Inflammatory Properties
Some derivatives of hydroxybenzonitriles have been identified as having antifungal and anti-inflammatory properties. This includes compounds isolated from endophytic fungi, indicating potential for the development of new pharmaceuticals (Chapla et al., 2014).
Safety and Hazards
The safety data sheet (SDS) for 5-Acetyl-2-hydroxybenzonitrile provides information about its hazards, including hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties .
Properties
IUPAC Name |
5-acetyl-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-6(11)7-2-3-9(12)8(4-7)5-10/h2-4,12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWTUSTUKXYQHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)O)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60600383 |
Source
|
| Record name | 5-Acetyl-2-hydroxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60600383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
39055-82-8 |
Source
|
| Record name | 5-Acetyl-2-hydroxybenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=39055-82-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Acetyl-2-hydroxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60600383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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